Cas no 70-57-5 (5-Methylnicotinamide)

5-Methylnicotinamide structure
5-Methylnicotinamide structure
Product Name:5-Methylnicotinamide
CAS No:70-57-5
MF:C7H8N2O
MW:136.15122127533
CID:81649
PubChem ID:65560
Update Time:2025-04-18

5-Methylnicotinamide Chemical and Physical Properties

Names and Identifiers

    • 5-Methylnicotinamide
    • 5-Methylpyridine-3-carboxamide
    • NSC87668
    • AC-17952
    • CS-0037467
    • BCCUXBGEPLKSEX-UHFFFAOYSA-N
    • 3-Pyridinecarboxamide, 5-methyl-
    • NSC 87668
    • AKOS006223455
    • 3-Pyridinecarboxamide,5-methyl-
    • Nicotinamide, 5-methyl-
    • UNII-54US8ZUG7J
    • SCHEMBL832732
    • A836923
    • 5-Methyl-3-pyridinecarboxamide
    • FT-0645440
    • CHEMBL4544263
    • Z1203579033
    • 70-57-5
    • SB53966
    • NCIOpen2_001036
    • 54US8ZUG7J
    • AS-57377
    • AB11819
    • NSC-87668
    • MFCD05664041
    • DTXSID30220254
    • EN300-101531
    • DTXCID30142745
    • 3-Pyridinecarboxamide, 5-methyl-(9CI)
    • NSC 87668; 5-Methyl-3-pyridinecarboxamide
    • DB-081404
    • MDL: MFCD05664041
    • Inchi: 1S/C7H8N2O/c1-5-2-6(7(8)10)4-9-3-5/h2-4H,1H3,(H2,8,10)
    • InChI Key: BCCUXBGEPLKSEX-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN=CC(C)=C1)N
    • BRN: 4962976

Computed Properties

  • Exact Mass: 136.06400
  • Monoisotopic Mass: 136.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.1
  • Topological Polar Surface Area: 56A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.157
  • Melting Point: 166-168°C
  • Boiling Point: 290°C at 760 mmHg
  • Flash Point: 129.2°C
  • Refractive Index: 1.561
  • PSA: 55.98000
  • LogP: 1.18920
  • Solubility: Uncertain

5-Methylnicotinamide Security Information

  • Safety Instruction: S22-S24/25
  • Safety Term:S22;S24/25
  • Risk Phrases:R22; R24/25

5-Methylnicotinamide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methylnicotinamide Pricemore >>

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